Cas no 1210367-96-6 (N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,2-oxazole-5-carboxamide)

• Product name: N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,2-oxazole-5-carboxamide
• CAS No: 1210367-96-6
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5884823
• PubChem ID: 45560126

N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-1,2-oxazole-5-carboxamide
• 5-Isoxazolecarboxamide, N-[2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-
• N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,2-oxazole-5-carboxamide
• AKOS024520649
• F5831-8187
• VU0522333-1
• N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)isoxazole-5-carboxamide
• 1210367-96-6

• Inchi： 1S/C17H22N4O3/c1-23-15-4-2-14(3-5-15)21-12-10-20(11-13-21)9-8-18-17(22)16-6-7-19-24-16/h2-7H,8-13H2,1H3,(H,18,22)
• InChI Key： PGYMPDGLOPXYHA-UHFFFAOYSA-N
• SMILES： O1C(C(NCCN2CCN(C3=CC=C(OC)C=C3)CC2)=O)=CC=N1

Computed Properties

• Exact Mass: 330.16919058g/mol
• Monoisotopic Mass: 330.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 597.0±50.0 °C(Predicted)
• pka: 13.52±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines